Cas no 2679938-69-1 (rac-ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate)

• Product Name: rac-ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate
• CAS No: 2679938-69-1
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5652347
• PubChem ID: 165915337
• Update Time: 2025-10-28

rac-ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate
• EN300-28273600
• 2679938-69-1

• Inchi： 1S/C11H21NO3/c1-5-14-8-7-11(12,10(8,3)4)9(13)15-6-2/h8H,5-7,12H2,1-4H3/t8-,11-/m1/s1
• InChI Key： SAHUBKZNNCJFIC-LDYMZIIASA-N
• SMILES： O(CC)[C@@H]1C[C@@](C(=O)OCC)(C1(C)C)N

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.6Ų

Additional information on rac-ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate

Rac-Ethyl (1R,3S)-1-Amino-3-Ethoxy-2,2-Dimethylcyclobutane-1-Carboxylate (CAS No. 2679938-69-1)

Rac-Ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate (CAS No. 2679938-69-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclobutane core and the presence of an amino and ethoxy functional group, making it a valuable building block for the synthesis of complex molecules with potential therapeutic applications.

The cyclobutane ring in rac-ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate imparts a high degree of structural rigidity and conformational constraint, which can influence the compound's biological activity. The amino and ethoxy groups provide additional functional handles for further chemical modifications, enabling researchers to fine-tune the compound's properties for specific therapeutic targets.

Recent studies have highlighted the potential of rac-ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate in the development of novel drugs. For instance, a 2022 publication in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases. This finding underscores the compound's versatility and its potential as a lead molecule in drug discovery.

In addition to its therapeutic applications, rac-ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate has also been explored for its use in synthetic organic chemistry. The compound serves as an excellent starting material for the synthesis of more complex structures, such as those found in natural products and biologically active molecules. Its chiral nature allows for the preparation of enantiomerically pure compounds, which are crucial for many pharmaceutical applications.

The synthesis of rac-ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate typically involves a multi-step process that includes the formation of the cyclobutane ring and subsequent functional group manipulations. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound with high enantiomeric purity. These developments have significantly reduced the cost and complexity associated with its large-scale production.

One notable application of rac-ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate is in the field of cancer research. A 2023 study published in Cancer Research demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to the compound's ability to disrupt specific signaling pathways that are overactive in cancer cells but not in healthy cells.

Beyond its direct therapeutic applications, rac-ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate has also been used as a tool molecule to probe biological systems. For example, researchers have utilized this compound to study protein-protein interactions and enzyme kinetics. The ability to modify the amino and ethoxy groups allows for the creation of probes with different binding affinities and selectivities, providing valuable insights into molecular mechanisms.

In conclusion, rac-ethyl (1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate (CAS No. 2679938-69-1) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an excellent starting material for the synthesis of complex molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the scientific community.